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Compound of Interest

Compound Name: 3-Indoleacetic acid-d5

Cat. No.: B6596153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 3-Indoleacetic acid-d5 (IAA-d5), a deuterated

analog of the primary plant auxin, indole-3-acetic acid. It is intended to serve as a

comprehensive resource for laboratory personnel, covering critical safety data, proper handling

and storage procedures, and detailed experimental protocols for its principal application as an

internal standard in quantitative analysis.

Chemical and Physical Properties
3-Indoleacetic acid-d5 is a synthetic, isotopically labeled form of indole-3-acetic acid, where

five hydrogen atoms on the indole ring have been replaced with deuterium. This substitution

results in a higher molecular weight compared to the natural compound, which is essential for

its use in mass spectrometry-based quantification.
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Property Value Reference

CAS Number 76937-78-5 [1](--INVALID-LINK--)

Molecular Formula C₁₀H₄D₅NO₂ [2](--INVALID-LINK--)

Molecular Weight 180.21 g/mol [3](4--INVALID-LINK--

Appearance
Beige to light brown

powder/solid
[5](--INVALID-LINK--)

Solubility
Soluble in polar organic

solvents like ethanol.
[6](--INVALID-LINK--)

Storage Temperature

Recommended storage at or

below -20°C. Some suppliers

suggest refrigeration between

+2°C and +8°C.

[7](8--INVALID-LINK--

Stability Light sensitive. [5](--INVALID-LINK--)

Safety Data and Hazard Information
While 3-Indoleacetic acid-d5 is not classified as a hazardous substance, it is crucial to handle

it with the care afforded to all laboratory chemicals. The safety data for the non-deuterated

form, 3-Indoleacetic acid (IAA), is largely applicable.
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity, Oral Category 4

H302: Harmful if swallowed.

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell. P330: Rinse mouth.[1]

(--INVALID-LINK--)

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P362+P364: Take off

contaminated clothing and

wash it before reuse.[1](9--

INVALID-LINK--

Serious Eye Damage/Irritation Category 2A

H319: Causes serious eye

irritation. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1](9--

INVALID-LINK--

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation. P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. P312: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[1](10--INVALID-LINK--

Handling Precautions and Personal Protective
Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/pdf/selecting_the_optimal_internal_standard_for_Indole_3_acetylglycine_analysis.pdf
https://www.benchchem.com/pdf/selecting_the_optimal_internal_standard_for_Indole_3_acetylglycine_analysis.pdf
https://www.medchemexpress.com/safety-data-sheet/3-indoleacetic-acid-d5.html),%5B%5B5%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFOLCHbabCABjklTtHC_VxxpFcxmMdf14MjJByL99iciRKaHES3ghjbIPvyszDF8po93uwSTMKfRgv52kYFeHtSHrGAx4k-Z5grWzH0t_7e3L2S2VEntm_q_nLYgA-06H4FDxVZnQ-sPcmxzPjgXRyWPQzjLvePR-w4eXIH7fKe1y-9kHdg5xRaIQNV0lO4lLl4nxXFY9qjSsMpca-PisEIRTy367-Gh2CzYzR4fo10YuFmJYklc-GhXiNCA2PEjapJ07poCk2B6LIzkQoFJRK45wCfPE9vEfQBwxMpToZ1-sCdQbj0GiU0Ii_CgXpShd9vxDSqXyBafwriaCZlvwCdLc6iBc1OgwH2CohyWhl7SWuI8OLvKj04NbTgeGV5VvvCF77AmS_PB3BAJWHO814yTotGtoYLaz-vgj4XNnbut9VCtc3esDpOgWt0ELbALmGrl47NIPAsgSMqzinxqRcRTOK1TZNyPhdRhCGgWX0=)%5D(https://www.thermofisher.com/document-connect/document-connect.html?url=https://assets.thermofisher.com/TFS-Assets/LSG/sds/US/EN/12209.pdf
https://www.benchchem.com/pdf/selecting_the_optimal_internal_standard_for_Indole_3_acetylglycine_analysis.pdf
https://www.medchemexpress.com/safety-data-sheet/3-indoleacetic-acid-d5.html),%5B%5B5%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFOLCHbabCABjklTtHC_VxxpFcxmMdf14MjJByL99iciRKaHES3ghjbIPvyszDF8po93uwSTMKfRgv52kYFeHtSHrGAx4k-Z5grWzH0t_7e3L2S2VEntm_q_nLYgA-06H4FDxVZnQ-sPcmxzPjgXRyWPQzjLvePR-w4eXIH7fKe1y-9kHdg5xRaIQNV0lO4lLl4nxXFY9qjSsMpca-PisEIRTy367-Gh2CzYzR4fo10YuFmJYklc-GhXiNCA2PEjapJ07poCk2B6LIzkQoFJRK45wCfPE9vEfQBwxMpToZ1-sCdQbj0GiU0Ii_CgXpShd9vxDSqXyBafwriaCZlvwCdLc6iBc1OgwH2CohyWhl7SWuI8OLvKj04NbTgeGV5VvvCF77AmS_PB3BAJWHO814yTotGtoYLaz-vgj4XNnbut9VCtc3esDpOgWt0ELbALmGrl47NIPAsgSMqzinxqRcRTOK1TZNyPhdRhCGgWX0=)%5D(https://www.thermofisher.com/document-connect/document-connect.html?url=https://assets.thermofisher.com/TFS-Assets/LSG/sds/US/EN/12209.pdf
https://www.benchchem.com/pdf/selecting_the_optimal_internal_standard_for_Indole_3_acetylglycine_analysis.pdf
https://www.medchemexpress.com/safety-data-sheet/3-indoleacetic-acid-d5.html),%5B%5B8%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-oghD65tDr9gf63i1XqgOq8vd4aeukd0LVsB8czV7Mih0ZwkrD11fUOfHIEFilf1GPAXzvbGAeaU22MRpqnz-3ZHXtPpjyzuVrOdCtsbP1iKlvLRC4mtMP31KVZ7yvg_zOjk3xi40AG4yFOJrBw==)%5D(https://www.duchefa-biochemie.com/product/details/I0901
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to proper laboratory safety protocols is paramount when handling 3-Indoleacetic
acid-d5 to minimize exposure and ensure a safe working environment.

Engineering Controls: Work in a well-ventilated area, preferably in a fume hood, especially

when handling the powdered form to avoid dust formation.[7](--INVALID-LINK--) Ensure easy

access to an eyewash station and safety shower.[1](--INVALID-LINK--)

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[7](--INVALID-LINK--)

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[11](12--

INVALID-LINK--

Skin and Body Protection: A lab coat or other protective clothing should be worn.[1](--

INVALID-LINK--)

Respiratory Protection: If working with the powder outside of a fume hood, a dust mask or

respirator is recommended to prevent inhalation.[13](14--INVALID-LINK--

Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling.[15](--INVALID-LINK--)

First Aid Measures
In the event of exposure to 3-Indoleacetic acid-d5, the following first aid procedures should be

followed:

After Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention if symptoms persist.[5](--INVALID-LINK--)

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. If skin irritation occurs, seek medical advice.[5](--INVALID-

LINK--)

After Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do so. If eye irritation persists, get

medical advice/attention.[5](--INVALID-LINK--)
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After Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek medical attention

if the individual feels unwell.[11](--INVALID-LINK--)

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid

breathing dust.[5](--INVALID-LINK--)

Environmental Precautions: Prevent the substance from entering drains or waterways.[5](--

INVALID-LINK--)

Methods for Cleaning Up: For spills, sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[5](--INVALID-LINK--)

Experimental Protocol: Quantification of
Endogenous Indole-3-Acetic Acid using 3-
Indoleacetic Acid-d5 as an Internal Standard by LC-
MS/MS
3-Indoleacetic acid-d5 is primarily used as an internal standard for the accurate quantification

of endogenous IAA in biological samples.[11](--INVALID-LINK--) The following is a

representative protocol for the analysis of IAA in plant tissue.

Materials:

Plant tissue (e.g., Arabidopsis seedlings, 5-10 mg fresh weight)

3-Indoleacetic acid-d5 (internal standard)

Extraction buffer (e.g., phosphate buffer)

Liquid nitrogen

Solid Phase Extraction (SPE) cartridges (e.g., polymethylmethacrylate and amino)

Derivatization agent (e.g., diazomethane)
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Solvents for LC-MS/MS analysis (e.g., acetonitrile, water, formic acid)

LC-MS/MS system

Procedure:

Sample Preparation:

Harvest and immediately flash-freeze the plant tissue in liquid nitrogen to quench

metabolic activity.

Add a known amount of 3-Indoleacetic acid-d5 to the frozen tissue.

Homogenize the tissue in extraction buffer.

Centrifuge the homogenate to pellet cellular debris and collect the supernatant.

Solid Phase Extraction (SPE) Purification:

Condition the SPE cartridges according to the manufacturer's instructions.

Load the supernatant onto the SPE cartridge.

Wash the cartridge to remove interfering compounds.

Elute the analyte (IAA and IAA-d5) from the cartridge.

Derivatization:

Derivatize the eluted sample with a suitable agent, such as diazomethane, to improve

chromatographic properties and ionization efficiency.

LC-MS/MS Analysis:

Inject the derivatized sample into the LC-MS/MS system.

Separate the analytes using a suitable C18 column and a gradient elution program.
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Detect and quantify the parent and daughter ions for both endogenous IAA and the 3-
Indoleacetic acid-d5 internal standard using Multiple Reaction Monitoring (MRM) mode.

Data Analysis:

Calculate the ratio of the peak area of endogenous IAA to the peak area of the 3-
Indoleacetic acid-d5 internal standard.

Determine the concentration of endogenous IAA in the original sample by comparing this

ratio to a standard curve.

Sample Preparation Purification Analysis

Harvest & Flash Freeze Plant Tissue Add 3-Indoleacetic acid-d5 (Internal Standard) Homogenize in Extraction Buffer Centrifuge & Collect Supernatant Solid Phase Extraction (SPE) Derivatization LC-MS/MS Analysis Data Analysis & Quantification

Click to download full resolution via product page

Caption: Experimental workflow for IAA quantification.

Signaling Pathway of Indole-3-Acetic Acid
Indole-3-acetic acid exerts its biological effects through a well-defined signaling pathway.

Understanding this pathway is crucial for interpreting the results of quantitative studies. The

core of this pathway involves the perception of auxin and the subsequent degradation of

transcriptional repressors, leading to the expression of auxin-responsive genes.[1](16--

INVALID-LINK--
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Caption: The canonical auxin signaling pathway.
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In the absence of auxin, Aux/IAA proteins bind to and repress Auxin Response Factors (ARFs),

preventing the transcription of auxin-responsive genes.[17](--INVALID-LINK--) When

intracellular auxin levels rise, auxin acts as a "molecular glue," promoting the interaction

between Aux/IAA repressors and the TIR1/AFB F-box protein, which is part of an SCF E3

ubiquitin ligase complex.[5](--INVALID-LINK--) This interaction leads to the ubiquitination and

subsequent degradation of the Aux/IAA proteins by the 26S proteasome.[3](--INVALID-LINK--)

The degradation of these repressors liberates the ARFs, allowing them to activate the

transcription of genes that regulate various aspects of plant growth and development.[1](--

INVALID-LINK--)

This guide provides essential information for the safe and effective use of 3-Indoleacetic acid-
d5 in a research setting. By following these guidelines, researchers can ensure data accuracy

and maintain a high standard of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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